1-(3-fluorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide

• IUPAC Name: 1-(3-fluorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide
• InChI: InChI=1S/C12H12FN3O3S/c1-19-12-14-6-11(7-15-12)16-20(17,18)8-9-3-2-4-10(13)5-9/h2-7,16H,8H2,1H3
• InChI Key: UHGYGVKCYBJMEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)NS(=O)(=O)CC2=CC(=CC=C2)F
• Molecular Formula: C12H12FN3O3S
• Molecular Weight: 297.31 g/mol

Description

1-(3-fluorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide, also known as PF-06463922, is a small molecule inhibitor that targets the protein kinase BRAF. BRAF is a key component of the RAS-RAF-MEK-ERK signaling pathway, which is involved in cell growth and proliferation. Mutations in BRAF have been implicated in a variety of cancers, including melanoma, colorectal cancer, and thyroid cancer. PF-06463922 has shown promise as a potential treatment for these cancers, and research is ongoing to further understand its mechanism of action and potential applications.

Scientific Research Applications

Synthesis and Biological Activity

A novel series of methanesulfonamide pyrimidine-substituted compounds, including 1-(3-fluorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide, were synthesized and evaluated for their ability to inhibit the enzyme HMG-CoA reductase in vitro. These compounds represent a new class of HMG-CoA reductase inhibitors, with one compound being identified as a potential candidate for further evaluation due to its potent inhibitory activity, surpassing that of known drugs like lovastatin and pravastatin (Watanabe et al., 1997).

Synthetic Utility in Organic Chemistry

The chemical also plays a crucial role in synthetic organic chemistry, serving as a versatile synthon in the preparation of various fluoromethylated organic molecules. A new synthetic protocol was developed for the efficient synthesis of α-fluoro(disulfonyl)methane and its analogues, highlighting the synthetic utility of α-fluoro(bisphenylsulfonyl)methane (FBSM) as a key building block in organic synthesis (Prakash et al., 2010).

Fluorination Techniques

In the realm of fluorination techniques, the compound has been implicated in the development of new methods for the selective monofluorination of 1,3-dicarbonyls. This includes the enantioselective addition of 1-fluoro-1-nitro(phenylsulfonyl)methane to α,β-unsaturated aldehydes, facilitated by organocatalysis. The process yields fluorinated derivatives with excellent enantioselectivities, showcasing the potential of such compounds in the synthesis of fluorinated organic compounds with high stereochemical control (Kamlar et al., 2010).

Supramolecular Assembly and Structural Studies

The compound also contributes to the field of supramolecular chemistry, where derivatives have been synthesized and analyzed for their crystal structures and supramolecular assembly. The study of nimesulidetriazole derivatives, closely related to 1-(3-fluorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide, reveals the impact of substitution on supramolecular architecture, providing insights into the design and function of molecular assemblies (Dey et al., 2015).